Cas no 2104763-83-7 (1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)-)
1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)-
- EN300-798624
- (2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one
- 2104763-83-7
-
- Inchi: 1S/C7H10N2OS/c1-4(8)6(10)7-5(2)9-3-11-7/h3-4H,8H2,1-2H3/t4-/m0/s1
- InChI Key: SGPUTTCUGVIRRR-BYPYZUCNSA-N
- SMILES: C(C1SC=NC=1C)(=O)[C@@H](N)C
Computed Properties
- Exact Mass: 170.05138412g/mol
- Monoisotopic Mass: 170.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- Density: 1.211±0.06 g/cm3(Predicted)
- Boiling Point: 298.9±30.0 °C(Predicted)
- pka: 6.98±0.29(Predicted)
1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-798624-1.0g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 1.0g |
$986.0 | 2024-05-21 | |
| Enamine | EN300-798624-0.05g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 0.05g |
$827.0 | 2024-05-21 | |
| Enamine | EN300-798624-0.1g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 0.1g |
$867.0 | 2024-05-21 | |
| Enamine | EN300-798624-0.25g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 0.25g |
$906.0 | 2024-05-21 | |
| Enamine | EN300-798624-0.5g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 0.5g |
$946.0 | 2024-05-21 | |
| Enamine | EN300-798624-2.5g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 2.5g |
$1931.0 | 2024-05-21 | |
| Enamine | EN300-798624-5.0g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 5.0g |
$2858.0 | 2024-05-21 | |
| Enamine | EN300-798624-10.0g |
(2S)-2-amino-1-(4-methyl-1,3-thiazol-5-yl)propan-1-one |
2104763-83-7 | 95% | 10.0g |
$4236.0 | 2024-05-21 |
1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)-
1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)- (CAS No. 2104763-83-7): An Overview of a Promising Compound in Pharmaceutical Research
1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)- (CAS No. 2104763-83-7) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound, commonly referred to as (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl), belongs to the class of thiazole derivatives and is characterized by its asymmetric carbon center, which imparts enantiomeric selectivity and biological activity.
The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the thiazole ring in (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) contributes to its stability and reactivity, making it a valuable scaffold for drug design and development.
The amino group attached to the propanone moiety plays a crucial role in the compound's biological activity. Amino groups are often involved in hydrogen bonding interactions with biological targets, which can enhance the binding affinity and specificity of the molecule. In the case of (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl), the amino group may facilitate interactions with enzymes or receptors, potentially modulating their activity.
The (2S) configuration of the chiral center is particularly important for the compound's pharmacological properties. Chirality is a fundamental concept in medicinal chemistry, as enantiomers can exhibit different biological activities due to their distinct three-dimensional structures. The (2S) enantiomer of (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) has been shown to have superior activity compared to its (2R) counterpart in several preclinical studies. This enantiomeric selectivity highlights the importance of stereochemistry in drug design and development.
Recent research has focused on the potential therapeutic applications of (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl). Studies have demonstrated its efficacy in various disease models, including cancer and neurodegenerative disorders. For example, a study published in the *Journal of Medicinal Chemistry* reported that (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) exhibited potent antiproliferative activity against several human cancer cell lines. The compound was found to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.
In another study published in *Bioorganic & Medicinal Chemistry Letters*, researchers investigated the neuroprotective effects of (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) in a mouse model of Parkinson's disease. The results showed that treatment with this compound significantly reduced dopaminergic neuron loss and improved motor function in the animals. These findings suggest that (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) may have potential as a novel therapeutic agent for neurodegenerative diseases.
The pharmacokinetic properties of (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) have also been studied extensively. Research has shown that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) is well-tolerated at therapeutic doses, with no significant adverse effects observed.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological profile of (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl). Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a new drug candidate.
In conclusion, (2S)-1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl) (CAS No. 2104763-83-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer therapy and neurodegenerative diseases make it an exciting area of research for pharmaceutical scientists and clinicians alike. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will continue to attract significant attention in the scientific community.
2104763-83-7 (1-Propanone, 2-amino-1-(4-methyl-5-thiazolyl)-, (2S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)